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Compound of Interest

Compound Name: CI Vat green 1

CAS No.: 12663-53-5

Cat. No.: B15550410

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on optimizing temperature and time for C.I. Vat

Green 1 dyeing experiments.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Vat Green 1 and for what applications is it suitable?

C.I. Vat Green 1, also known as Vat Brilliant Green, is a vat dye used for coloring cellulosic

fibers such as cotton, linen, and viscose.[1][2][3][4] Due to its excellent colorfastness to light

and washing, it is a popular choice for textiles that require high durability.[1][3] It can also be

used for dyeing polyester/cotton blended fabrics, as well as for coloring plastics, soap, and

paper.[2][5][6]

Q2: What is the general principle of vat dyeing with C.I. Vat Green 1?

Vat dyes like C.I. Vat Green 1 are insoluble in water in their pigment form.[3][4] The dyeing

process, therefore, involves a critical step called "vatting," where the dye is converted into a

water-soluble "leuco" form.[3][4] This is achieved through a chemical reduction process in an
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alkaline solution. Once the fiber has absorbed the soluble leuco dye, it is re-oxidized back to its

insoluble pigment form, trapping the dye molecules inside the fiber.[3]

Q3: What are the typical temperature and time ranges for C.I. Vat Green 1 dyeing?

The optimal temperature and time for C.I. Vat Green 1 dyeing can vary depending on the

specific substrate and desired outcome. However, general guidelines are as follows:

Vatting (Reduction): The reduction of C.I. Vat Green 1 to its soluble leuco form is typically

carried out at a temperature of 50-60°C for 10-15 minutes.[2]

Dyeing: The dyeing process itself is generally conducted at temperatures ranging from 60°C

to 80°C.[7] A common dyeing time is 60 minutes.[8] One study found that for gamma-

irradiated cellulosic fabric, good color strength was achieved at 75°C for 1 hour.[9]

Oxidation: After dyeing, the fabric is treated with an oxidizing agent, often at a temperature of

30-50°C for 10 minutes.[3]
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Problem Possible Cause Suggested Solution

Poor or Uneven Color Yield

1. Incomplete vatting

(reduction) of the dye. 2.

Incorrect dyeing temperature

or time. 3. Improper pH of the

dyebath. 4. Uneven

pretreatment of the fabric.

1. Ensure the vatting

temperature is between 50-

60°C and allow for sufficient

time (at least 10-15 minutes)

for the dye to fully solubilize.[2]

The color of the vat liquor

should be a clear blue in its

reduced form.[2][6] 2. Optimize

the dyeing temperature within

the 60-80°C range and ensure

a dyeing time of at least 60

minutes.[7][8] 3. Maintain a

proper alkaline pH (typically

around 11) during dyeing to

ensure the dye remains in its

soluble leuco form.[9] 4.

Ensure the fabric has

undergone proper

pretreatment, including

desizing and mercerization, for

uniform dye absorption.[4][7]

Color Fading or Poor Wash

Fastness

1. Incomplete oxidation of the

leuco dye back to its insoluble

form. 2. Insufficient soaping

after dyeing.

1. Ensure thorough oxidation

after dyeing to convert the

soluble leuco dye back to the

insoluble pigment. This can be

done with an oxidizing agent

like hydrogen peroxide.[3] 2. A

final soaping step at a high

temperature (e.g., 95°C) is

crucial to remove any unfixed

dye from the surface of the

fabric and to stabilize the final

shade.[2]
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Color Variation Between

Batches

1. Inconsistent temperature,

time, or chemical

concentrations. 2. Variations in

the substrate from batch to

batch.

1. Strictly control all dyeing

parameters, including

temperature, time, and the

concentrations of dye,

reducing agent, and alkali. 2.

Ensure consistent quality and

pretreatment of the fabric for

each batch.

Dull or Off-Shade Color

1. Presence of impurities in the

water. 2. Over-reduction of the

dye.

1. Use a sequestering agent to

chelate any metal ions in the

water that could interfere with

the dyeing process.[10] 2.

Avoid excessively high

concentrations of the reducing

agent or prolonged reduction

times, which can lead to over-

reduction and a change in the

final color.

Experimental Protocols
Standard Vat Dyeing Protocol for Cotton Fabric
This protocol provides a general procedure for dyeing cotton fabric with C.I. Vat Green 1.

1. Pretreatment of Fabric:

Ensure the cotton fabric is properly desized and mercerized to improve dye uptake and

levelness.[4][7]

2. Vatting (Reduction of Dye):

Prepare a stock solution of C.I. Vat Green 1.

In a separate vessel, prepare the reduction bath with the required amount of water.

Add a wetting agent and a sequestering agent to the bath.
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Add the calculated amount of sodium hydroxide (caustic soda) and sodium hydrosulphite

(reducing agent).

Heat the bath to 50-60°C.[2]

Add the dye stock solution to the reduction bath and stir gently for 10-15 minutes until the

dye is fully reduced (the solution should turn a clear blue).[2][6]

3. Dyeing:

Transfer the reduced dye liquor to the dyebath and adjust the final volume with water.

Heat the dyebath to the desired dyeing temperature (e.g., 70°C).[8]

Immerse the pre-wetted cotton fabric in the dyebath.

Maintain the temperature and continue dyeing for 60 minutes with occasional stirring.[8]

4. Post-Dyeing Treatment:

Rinsing: Remove the fabric from the dyebath and rinse with cold water to remove excess dye

liquor.

Oxidation: Treat the fabric in a bath containing an oxidizing agent (e.g., 0.5-1.0 g/L hydrogen

peroxide) at 30-50°C for 10 minutes to convert the dye back to its insoluble form.[3]

Soaping: Treat the fabric in a soaping bath at 95°C to remove unfixed dye and improve

fastness properties.[2]

Final Rinsing and Drying: Rinse the fabric thoroughly with hot and then cold water, and finally

dry it.

Data Presentation: Key Dyeing Parameters
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Parameter
Recommended
Range/Value

Source(s)

Vatting Temperature 50 - 60 °C [2]

Vatting Time 10 - 15 minutes [2]

Dyeing Temperature 60 - 80 °C [7]

Dyeing Time 60 - 90 minutes [8][9]

pH Alkaline (e.g., pH 11) [9]

Oxidation Temperature 30 - 50 °C [3]

Oxidation Time 10 minutes [3]

Soaping Temperature 95 °C [2]
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Caption: Workflow of the C.I. Vat Green 1 dyeing process.
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Caption: Troubleshooting logic for C.I. Vat Green 1 dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem
[emperordye.com]

3. textiletrainer.com [textiletrainer.com]

4. textilelearner.net [textilelearner.net]

5. worlddyevariety.com [worlddyevariety.com]

6. VAT GREEN 1|CAS NO.128-58-5 [chinainterdyes.com]

7. ijern.com [ijern.com]

8. Trichromatic Vat Dyeing of Cationized Cotton - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. textilestudycenter.com [textilestudycenter.com]

To cite this document: BenchChem. [Technical Support Center: C.I. Vat Green 1 Dyeing
Optimization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550410/docs#technical-support-center-c-i-vat-
green-1-dyeing-optimization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15550410?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/ci-vat-green-1.html
https://emperordye.com/tds/vat-green-1.html
https://emperordye.com/tds/vat-green-1.html
https://textiletrainer.com/vat-dyeing-process-for-cotton-fabric/
https://textilelearner.net/vat-dyeing-process/
http://www.worlddyevariety.com/vat-dyes/vat-green-1.html
https://www.chinainterdyes.com/vat-dye/vat-green-1.html
https://www.ijern.com/journal/2016/June-2016/03.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8510459/
https://www.researchgate.net/publication/262192667_Application_of_Vat_Green_1_dye_on_gamma_ray_treated_cellulosic_fabric
https://textilestudycenter.com/vat-dye/
https://www.benchchem.com/product/b15550410/docs#technical-support-center-c-i-vat-green-1-dyeing-optimization
https://www.benchchem.com/product/b15550410/docs#technical-support-center-c-i-vat-green-1-dyeing-optimization
https://www.benchchem.com/product/b15550410/docs#technical-support-center-c-i-vat-green-1-dyeing-optimization
https://www.benchchem.com/product/b15550410/docs#technical-support-center-c-i-vat-green-1-dyeing-optimization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550410?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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